Cas no 59050-57-6 (ISOQUINOLINE, 4-BROMO-3-ETHOXY-)

• Product Name: ISOQUINOLINE, 4-BROMO-3-ETHOXY-
• CAS No: 59050-57-6
• MF: C₁₁H₁₀BrNO
• MW: 252.10720205307
• CID: 3450275
• PubChem ID: 640980
• Update Time: 2025-04-21

ISOQUINOLINE, 4-BROMO-3-ETHOXY- Chemical and Physical Properties

Names and Identifiers

• ISOQUINOLINE, 4-BROMO-3-ETHOXY-
• InChI=1/C11H10BrNO/c1-2-14-11-10(12)9-6-4-3-5-8(9)7-13-11/h3-7H,2H2,1H
• SCHEMBL7036194
• AC-907/25005113
• DB-167360
• 59050-57-6
• 4-bromo-3-ethoxyisoquinoline
• 4-bromoisoquinolin-3-yl ethyl ether

• Inchi： 1S/C11H10BrNO/c1-2-14-11-10(12)9-6-4-3-5-8(9)7-13-11/h3-7H,2H2,1H3
• InChI Key： UGNXZFINAHZFHQ-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)C(Br)=C(OCC)N=1

Computed Properties

• Exact Mass: 250.99458Da
• Monoisotopic Mass: 250.99458Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 22.1Ų